Cas no 1110882-51-3 (N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide)
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1110882-51-3
- AKOS034419257
- N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide
- EN300-26683990
- Z51181564
-
- Inchi: 1S/C19H20N2O2/c20-14-19(11-4-1-5-12-19)21-18(22)13-23-17-10-6-8-15-7-2-3-9-16(15)17/h2-3,6-10H,1,4-5,11-13H2,(H,21,22)
- InChI Key: BWDLNQSGLHPFOT-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC2C=CC=CC1=2)CC(NC1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 308.152477885g/mol
- Monoisotopic Mass: 308.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 62.1Ų
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683990-0.05g |
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide |
1110882-51-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide (CAS No. 1110882-51-3): A Comprehensive Overview
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide (CAS No. 1110882-51-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide.
Chemical Structure and Properties
The molecular formula of N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide is C17H17NO3, with a molecular weight of approximately 287.33 g/mol. The compound features a naphthalene ring, a cyclohexane ring, and an amide functional group, which collectively contribute to its distinct chemical properties. The presence of the cyano group (CN) in the cyclohexane ring adds to its reactivity and potential for forming stable complexes with various metal ions.
The solubility of N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide is generally low in water but can be improved in organic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). This property is crucial for its use in various experimental settings, including cell culture studies and in vitro assays.
Synthesis Methods
The synthesis of N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach involves the reaction of 2-chloroacetonitrile with cyclohexanecarboxylic acid to form the corresponding nitrile intermediate. This intermediate is then reacted with 1-naphthol in the presence of a base to yield the final product.
Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. Additionally, the use of catalytic systems such as metal-organic frameworks (MOFs) has been explored to enhance the efficiency and selectivity of the synthesis process.
Biological Activities
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide has been studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, making it a promising candidate for treating inflammatory diseases.
Furthermore, research has indicated that N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide exhibits potent antioxidant activity. It can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.
Clinical Applications and Research Developments
The potential clinical applications of N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from animal models have shown promising outcomes, with significant reductions in inflammation markers and improved disease symptoms.
In addition to its anti-inflammatory properties, recent studies have also investigated the neuroprotective effects of N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide. Research conducted on animal models of Parkinson's disease has demonstrated that this compound can reduce dopaminergic neuron loss and improve motor function. These findings suggest that it may have therapeutic potential in neurodegenerative disorders.
Conclusion
N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide (CAS No. 1110882-51-3) is a multifaceted compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a promising candidate for various therapeutic applications, particularly in inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as an important molecule in the field of medicinal chemistry.
1110882-51-3 (N-(1-cyanocyclohexyl)-2-(naphthalen-1-yloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)